Cas no 862729-13-3 (5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine structure

862729-13-3 structure

Product Name:5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

CAS No:862729-13-3

MF:C₇H₇IN₄

MW:274.061752557755

MDL:MFCD21603870

CID:1026456

PubChem ID:59424180

Update Time:2024-12-09

5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- VNFSLRASQZPDFQ-UHFFFAOYSA-N
- 3489AC
- FCH2302359
- SB14688
- AX8216548
- 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-iodo-7-methyl-
- 5-IODO-7-METHYLPYRROLO[2,3-D]PYRIMIDIN-4-AMINE
- 5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
- 5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (ACI)
- APS-4-73
- DTXSID60731964
- CS-0045873
- C76797
- MFCD21603870
- DS-14695
- DB-350006
- AKOS016005986
- 862729-13-3
- SY293146
- C7H7IN4
- 4-Amino-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
- TQR0207
- SCHEMBL1585102
- MDL： MFCD21603870
- Inchi： 1S/C7H7IN4/c1-12-2-4(8)5-6(9)10-3-11-7(5)12/h2-3H,1H3,(H2,9,10,11)
- InChI Key： VNFSLRASQZPDFQ-UHFFFAOYSA-N
- SMILES： IC1C2C(=NC=NC=2N)N(C)C=1

Computed Properties

Exact Mass: 273.97154g/mol
Monoisotopic Mass: 273.97154g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.7
XLogP3: 0.9

Experimental Properties

Color/Form: NA
Density: 2.2±0.1 g/cm3
Boiling Point: 436.3±40.0 °C at 760 mmHg
Flash Point: 146.1±16.3 °C

5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FI444-100mg	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3	95+%	100mg	470CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FI444-250mg	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3	95+%	250mg	1024CNY	2021-05-07
Fluorochem	231027-250mg	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3	95%	250mg	￡46.00	2022-02-28
Fluorochem	231027-1g	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3	95%	1g	￡136.00	2022-02-28
TRC	I074840-50mg	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3		50mg	$ 510.00	2022-06-04
TRC	I074840-100mg	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3		100mg	$ 850.00	2022-06-04
Chemenu	CM152160-100mg	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3	95%+	100mg	$130	2021-08-05
Chemenu	CM152160-250mg	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3	95%+	250mg	$177	2021-08-05
Chemenu	CM152160-1g	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	862729-13-3	95%+	1g	$539	2021-08-05
abcr	AB514620-1 g	5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine; .	862729-13-3		1g	€253.80	2023-04-18

5-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Production Method

Production Method 1

163622-50-2

862729-13-3

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 12 h, rt → 80 °C

Reference

Identification of 5-(2,3-Dihydro-1H-indol-5-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives as a new class of receptor-interacting protein kinase 1 (RIPK1) inhibitors, which showed potent activity in a tumor metastasis model

Li, Yueshan; et al, Journal of Medicinal Chemistry, 2018, 61(24), 11398-11414

Production Method 2

1500-85-2

862729-13-3

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide , Potassium hydroxide Solvents: Dichloromethane ; 12 h, rt
2.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 12 h, rt → 80 °C

Reference

Li, Yueshan; et al, Journal of Medicinal Chemistry, 2018, 61(24), 11398-11414